Cas no 1211540-34-9 (2-(Difluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)pyridine-5-acetic acid
• CAS No: 1211540-34-9
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4846645
• Update Time: 2025-10-29

2-(Difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H7F2NO2/c9-8(10)6-2-1-5(4-11-6)3-7(12)13/h1-2,4,8H,3H2,(H,12,13)
• InChI Key： GFGQFWRGVQFCKE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CN=1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)pyridine-5-acetic acid

Introduction to 2-(Difluoromethyl)pyridine-5-acetic acid (CAS No. 1211540-34-9)

2-(Difluoromethyl)pyridine-5-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1211540-34-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, characterized by a pyridine ring substituted with a difluoromethyl group at the 2-position and an acetic acid moiety at the 5-position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The difluoromethyl group is a key structural element in many pharmacologically active compounds, as it can influence both the metabolic stability and binding affinity of drug candidates. In particular, the presence of fluorine atoms at specific positions in a molecule often enhances its pharmacokinetic properties, including bioavailability and resistance to enzymatic degradation. This makes 2-(Difluoromethyl)pyridine-5-acetic acid a promising building block for designing drugs with improved efficacy and duration of action.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridine derivatives in drug discovery. For instance, studies have demonstrated that compounds incorporating fluorinated pyridine moieties exhibit enhanced binding to biological targets, such as enzymes and receptors. The acetic acid functional group in 2-(Difluoromethyl)pyridine-5-acetic acid not only provides a site for further chemical modification but also contributes to the overall solubility and pharmacokinetic behavior of derived compounds.

In the context of contemporary pharmaceutical research, 2-(Difluoromethyl)pyridine-5-acetic acid has been explored as a precursor in the synthesis of inhibitors targeting various diseases. Notably, its structural framework has been utilized in the development of molecules with potential applications in oncology, inflammation, and infectious diseases. For example, researchers have investigated its role in generating kinase inhibitors, where the fluorinated pyridine ring serves as a critical pharmacophore for interactions with protein targets.

The synthesis of 2-(Difluoromethyl)pyridine-5-acetic acid typically involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are commonly employed to introduce the desired functional groups with high precision. The efficiency and scalability of these synthetic routes are crucial for industrial applications, where large quantities of high-purity material may be required for preclinical and clinical studies.

From an industrial perspective, the demand for specialized intermediates like 2-(Difluoromethyl)pyridine-5-acetic acid is driven by the ongoing need for innovative drug candidates. Pharmaceutical companies and contract research organizations (CROs) frequently utilize such intermediates to accelerate their drug discovery pipelines. The compound's versatility allows for further derivatization into a wide range of analogs, each with distinct pharmacological properties that can be optimized through structure-activity relationship (SAR) studies.

The role of computational chemistry and molecular modeling has become increasingly prominent in the design and optimization of molecules like 2-(Difluoromethyl)pyridine-5-acetic acid. These tools enable researchers to predict the behavior of compounds before they are synthesized, saving time and resources by identifying promising candidates early in the process. Additionally, high-throughput screening (HTS) technologies have been employed to rapidly assess the biological activity of libraries derived from this intermediate.

In conclusion, 2-(Difluoromethyl)pyridine-5-acetic acid (CAS No. 1211540-34-9) represents a significant asset in modern drug development. Its unique structural features and synthetic accessibility make it an invaluable tool for medicinal chemists seeking to create novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridine derivatives, compounds like this are likely to remain at the forefront of pharmaceutical innovation.